Cas no 2172271-10-0 (1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2172271-10-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5978276
• PubChem ID: 165607898
• Update Time: 2025-05-22

1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• EN300-1620484
• 2172271-10-0

• Inchi： 1S/C9H16O2/c1-7(11)4-9(6-10)5-8(9,2)3/h6-7,11H,4-5H2,1-3H3
• InChI Key： ODEBNJUCNPVYQJ-UHFFFAOYSA-N
• SMILES： O=CC1(CC(C)O)CC1(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde

1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2172271-10-0): A Comprehensive Technical Overview

1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2172271-10-0) is an emerging specialty chemical compound that has gained significant attention in pharmaceutical and fine chemical research. This cyclopropane derivative with its unique hydroxypropyl and carbaldehyde functional groups presents interesting synthetic possibilities and potential applications in drug discovery.

The molecular structure of 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde combines the strained cyclopropane ring system with both aldehyde and hydroxyl functionalities, making it a valuable chemical building block for medicinal chemistry. Researchers are particularly interested in its potential as a precursor for chiral synthesis and as a scaffold for bioactive molecule development.

Recent studies have explored the synthetic applications of 2172271-10-0 in creating novel pharmaceutical intermediates. The compound's structural features allow for diverse chemical modifications, enabling the creation of libraries of derivatives for biological screening. This aligns with current trends in fragment-based drug discovery and small molecule therapeutics development.

From a physicochemical property perspective, 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde exhibits moderate polarity due to its hydroxyl group and aldehyde functionality. These characteristics influence its solubility profile and reactivity patterns, making it suitable for various organic transformations under mild conditions.

The compound's stereochemical properties are particularly noteworthy. The presence of the chiral center at the 2-position of the propyl group opens possibilities for asymmetric synthesis applications. This aspect is increasingly important in modern pharmaceutical manufacturing where enantiopure compounds are often required.

In terms of industrial applications, 2172271-10-0 has shown promise as a precursor for flavor and fragrance compounds. The cyclopropane moiety combined with the aldehyde group can contribute unique olfactory characteristics, making it valuable for creating novel aroma chemicals with distinctive profiles.

Current research trends involving 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde focus on its potential in green chemistry applications. Scientists are investigating its use in catalytic processes that minimize waste generation and energy consumption, aligning with the growing demand for sustainable chemical synthesis methods.

The stability profile of this compound under various conditions has been a subject of recent studies. Understanding its degradation pathways and storage requirements is crucial for its practical application in chemical manufacturing processes. Proper handling typically involves protection from moisture and strong oxidizers to maintain its chemical integrity.

From a market perspective, 2172271-10-0 represents a niche but growing segment in the fine chemicals market. Its specialized nature makes it particularly relevant for custom synthesis and contract research organizations serving the pharmaceutical and agrochemical sectors.

Analytical characterization of 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's purity and structure, especially when used in high-value applications.

The compound's structure-activity relationships are currently being explored in various research programs. Initial findings suggest that modifications to the hydroxypropyl side chain or the cyclopropane ring can significantly alter biological activity, making it a versatile scaffold for medicinal chemistry applications.

Recent patent literature reveals growing interest in 2172271-10-0 and related structures for therapeutic applications. While specific indications remain proprietary, the compound's pharmacophore potential is being evaluated in several drug discovery programs targeting various disease areas.

From a regulatory standpoint, 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde is not currently classified as hazardous under major chemical regulations. However, as with all chemical substances, appropriate safety measures should be followed during handling and storage to ensure workplace safety.

The future outlook for 2172271-10-0 appears promising, with potential applications expanding beyond its current uses. Ongoing research into its chemical reactivity and biological properties may uncover new opportunities in material science and specialty chemicals development.

For researchers interested in cyclopropane chemistry or aldehyde derivatives, 1-(2-hydroxypropyl)-2,2-dimethylcyclopropane-1-carbaldehyde offers numerous possibilities for innovation. Its combination of structural features makes it a compelling subject for both academic research and industrial applications in the chemical sciences.